ethyl 2-(7-butyl-3-methyl-2,6-dioxo-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate

• IUPAC Name: ethyl 2-[7-butyl-3-methyl-2,6-dioxo-8-(3,4,5-trimethylpyrazol-1-yl)purin-1-yl]acetate
• InChI: InChI=1S/C20H28N6O4/c1-7-9-10-24-16-17(21-19(24)26-14(5)12(3)13(4)22-26)23(6)20(29)25(18(16)28)11-15(27)30-8-2/h7-11H2,1-6H3
• InChI Key: UCXPVRMDWQWXBA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(N=C1N3C(=C(C(=N3)C)C)C)N(C(=O)N(C2=O)CC(=O)OCC)C
• Molecular Formula: C20H28N6O4
• Molecular Weight: 416.5 g/mol

Description

Ethyl 2-(7-butyl-3-methyl-2,6-dioxo-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate is a useful research compound. Its molecular formula is C20H28N6O4 and its molecular weight is 416.482. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(7-butyl-3-methyl-2,6-dioxo-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(7-butyl-3-methyl-2,6-dioxo-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Antimicrobial Activity

Synthesis of Pyrazole Derivatives : Research involving the synthesis of pyrazole derivatives, such as ethyl 2-(1H-pyrazol-1-yl)acetate, and their potential antimicrobial activities, demonstrates the versatility of pyrazole compounds in drug discovery. The detailed synthetic routes leading to various pyrazole derivatives highlight the compound's chemical manipulability, which is crucial for developing targeted antimicrobial agents (Asif, Alghamdi, Alshehri, & Kamal, 2021).

Antioxidant and Anti-inflammatory Properties

Marine-Derived Compounds : Studies on compounds extracted from marine sources, such as red seaweed, have revealed potent antioxidant and anti-inflammatory activities. These findings suggest that marine ecosystems are valuable sources of biologically active compounds that could serve in pharmaceutical and food industries to combat oxidative stress and inflammation (Chakraborty, Joseph, Joy, & Raola, 2016).

Heterocyclic Synthesis

Polyfunctionally Substituted Pyran, Pyridine, and Pyridazine Derivatives : The synthetic exploration of heterocyclic compounds, including pyrans and pyridazines, underscores the scientific interest in generating structurally diverse molecules for potential therapeutic applications. These compounds' synthesis reflects the ongoing efforts to expand the chemical space of drug-like molecules, which could indirectly relate to the research and development of compounds like the one (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).